BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the
Physicochemical Properties of Lauramidopropyl
Hydroxysultaine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ARN19689

Cat. No.: B15617551

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauramidopropyl Hydroxysultaine is an amphoteric surfactant belonging to the hydroxysultaine
class of compounds. It is derived from lauric acid, a fatty acid found in coconut oil.[1] As a
zwitterionic surfactant, it possesses both a positive and a negative charge in its molecular
structure, resulting in a net neutral charge.[2][3] This unique characteristic contributes to its
excellent stability across a broad pH range and its compatibility with anionic, cationic, and
nonionic surfactants.[4][5] Lauramidopropyl Hydroxysultaine is widely utilized in personal care
products and cosmetics for its mildness, high foaming properties, and viscosity-building
capabilities.[6][7] Its functions in formulations include acting as an antistatic agent, cleansing
agent, foam booster, hair and skin conditioning agent, and viscosity controller.[3][7]

Chemical and Physical Properties

Lauramidopropyl Hydroxysultaine is a versatile surfactant with a range of properties that make
it suitable for various applications. A summary of its key physicochemical properties is
presented in the tables below.

General Properties
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Property Value Reference(s)

1-Propanaminium, 2-hydroxy-
. N,N-dimethyl-N-[3-[(1-
Chemical Name ) [1]
oxododecyl)amino]propyl]-3-

sulfo-, inner salt

Lauramidopropyl
INCI Name ) [7]
Hydroxysultaine

CAS Number 19223-55-3 [1]
Molecular Formula C20H42N205S [1]
Molecular Weight 422.6 g/mol [1]
Appearance Clear to pale yellow liquid [1]
Odor Low odor [1]

Quantitative Physicochemical Data
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Property Value Test Condition Reference(s)
pH 8.0-11.0 1% aqueous solution [8]
] ) Product with 235%
Viscosity >1000 mPa:-s ] [8]
solid content
Boiling Point >100 °C [1]
Density 1.03 g/cm3 [1]

Purity / Solids Content

33-36% or 235%

Varies by supplier

[1](8]

Sodium Chloride

Content

<9.0%

[8]

Critical Micelle
Concentration (CMC)

Data not available in
cited literature. See
Section 3.3 for
determination

protocol.

Surface Tension

Data not available in
cited literature. See
Section 3.2 for
determination

protocol.

Stability and Compatibility

Lauramidopropyl Hydroxysultaine exhibits excellent stability under both acidic and alkaline

conditions, making it versatile for a wide pH range in formulations.[4] It is also stable in both

hard and soft water and possesses good lime soap dispersing properties.[4] Its zwitterionic

nature allows for compatibility with anionic, cationic, and nonionic surfactants.[4][5]

Experimental Protocols for Physicochemical

Property Determination

This section outlines the detailed methodologies for determining key physicochemical

properties of surfactants like Lauramidopropyl Hydroxysultaine.
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Viscosity Measurement

The viscosity of Lauramidopropyl Hydroxysultaine solutions can be determined using a
rotational viscometer.[9][10] This method measures the torque required to rotate a spindle
immersed in the fluid at a constant speed.[9]

Experimental Workflow for Viscosity Measurement
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Workflow for Viscosity Measurement

Sample Preparation

Prepare aqueous solutions of
Lauramidopropy! Hydroxysultaine
at desired concentrations.

l

Thoroughly mix using a
magnetic stirrer to ensure homogeneity.

Measurement

Calibrate the rotational
viscometer with a standard
of known viscosity.

l

Immerse the appropriate spindle
into the surfactant solution.

l

Allow the sample to equilibrate
to the desired temperature.

l

Measure the torque at a
constant rotational speed.

Data Analysis

Calculate the viscosity
based on the measured torque,
spindle geometry, and rotational speed.

l

Record the viscosity in mPa-s
or cP.

Click to download full resolution via product page

Caption: Workflow for determining the viscosity of a surfactant solution.
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Surface Tension Measurement

The surface tension of aqueous solutions of Lauramidopropyl Hydroxysultaine can be
measured using a tensiometer with the Du NoUy ring method.[11][12] This technique measures
the force required to detach a platinum ring from the surface of the liquid.[11]

Experimental Workflow for Surface Tension Measurement (Du Noly Ring Method)
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Workflow for Surface Tension Measurement

Preparation

Prepare surfactant solutions
of varying concentrations.

l

Thoroughly clean the platinum
ring with a solvent and flame.

Measurement

Calibrate the tensiometer.

l

Immerse the ring in the
surfactant solution.

\ 4

Slowly pull the ring upwards
through the liquid surface.

\ 4

Record the maximum force
exerted on the ring just
before the liquid film breaks.

Calculation

Calculate the surface tension

using the measured force and

the ring's dimensions, applying
a correction factor.

l

Record the surface tension
in mN/m.
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Workflow for CMC Determination by Conductivity

Solution Preparation

Prepare a series of aqueous
solutions of Lauramidopropyl
Hydroxysultaine with varying
concentrations, spanning the
expected CMC.

Conductivity Measurement

Calibrate the conductivity meter
with standard KCI solutions.

l

Measure the conductivity of
each surfactant solution at a
constant temperature.

Data Analysis

Plot conductivity as a function
of surfactant concentration.

i

Identify the CMC as the
concentration at the intersection
of the two linear portions of the plot.
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Interrelation of Physicochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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